4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methyl-2H-chromen-2-one 4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methyl-2H-chromen-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC10420666
InChI: InChI=1S/C19H16N2O2S/c1-9-4-5-14-12(6-9)13(8-15(22)23-14)18-17(20)16-10(2)7-11(3)21-19(16)24-18/h4-8H,20H2,1-3H3
SMILES: CC1=CC2=C(C=C1)OC(=O)C=C2C3=C(C4=C(S3)N=C(C=C4C)C)N
Molecular Formula: C19H16N2O2S
Molecular Weight: 336.4 g/mol

4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methyl-2H-chromen-2-one

CAS No.:

Cat. No.: VC10420666

Molecular Formula: C19H16N2O2S

Molecular Weight: 336.4 g/mol

* For research use only. Not for human or veterinary use.

4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methyl-2H-chromen-2-one -

Specification

Molecular Formula C19H16N2O2S
Molecular Weight 336.4 g/mol
IUPAC Name 4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methylchromen-2-one
Standard InChI InChI=1S/C19H16N2O2S/c1-9-4-5-14-12(6-9)13(8-15(22)23-14)18-17(20)16-10(2)7-11(3)21-19(16)24-18/h4-8H,20H2,1-3H3
Standard InChI Key MALLXAJKUBNNPN-UHFFFAOYSA-N
SMILES CC1=CC2=C(C=C1)OC(=O)C=C2C3=C(C4=C(S3)N=C(C=C4C)C)N
Canonical SMILES CC1=CC2=C(C=C1)OC(=O)C=C2C3=C(C4=C(S3)N=C(C=C4C)C)N

Introduction

The compound 4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methyl-2H-chromen-2-one is a complex organic molecule that combines elements of thienopyridine and chromene structures. This article aims to provide a comprehensive overview of this compound, focusing on its chemical properties, synthesis methods, and potential applications based on available literature.

Synthesis Methods

The synthesis of compounds involving thieno[2,3-b]pyridine and chromene structures typically involves multi-step reactions. For similar compounds, methods often include condensation reactions or cyclization processes using appropriate starting materials.

  • Starting Materials: Common starting materials for such syntheses might include thieno[2,3-b]pyridine derivatives and chromene precursors.

  • Reaction Conditions: Conditions may vary but often involve solvents like ethanol or DMF, with catalysts such as piperidine or other bases.

Synthesis StepDescription
Starting MaterialsThieno[2,3-b]pyridine derivatives, chromene precursors
Reaction ConditionsEthanol or DMF, piperidine or other bases

Potential Applications

Compounds with similar structures have been explored for various biological activities, including anticancer and antifungal properties. Chromenes, in particular, have shown promise in inhibiting enzymes involved in cancer and fungal growth .

  • Biological Activities: Potential applications may include anticancer or antifungal activities, though specific data for this compound is not available.

ApplicationDescription
Biological ActivitiesPotential anticancer or antifungal properties

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